Cas no 2228921-75-1 (2-methyl-2-1-(2-methylpropyl)-1H-pyrazol-4-ylpropanenitrile)

• Product Name: 2-methyl-2-1-(2-methylpropyl)-1H-pyrazol-4-ylpropanenitrile
• CAS No: 2228921-75-1
• MF: C₁₁H₁₇N₃
• MW: 191.272782087326
• CID: 6583615
• PubChem ID: 165653694
• Update Time: 2025-05-25

2-methyl-2-1-(2-methylpropyl)-1H-pyrazol-4-ylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-1-(2-methylpropyl)-1H-pyrazol-4-ylpropanenitrile
• 2228921-75-1
• EN300-1779631
• 2-methyl-2-[1-(2-methylpropyl)-1H-pyrazol-4-yl]propanenitrile

• Inchi： 1S/C11H17N3/c1-9(2)6-14-7-10(5-13-14)11(3,4)8-12/h5,7,9H,6H2,1-4H3
• InChI Key： JSPYNONQAKBDNJ-UHFFFAOYSA-N
• SMILES： N1(C=C(C=N1)C(C#N)(C)C)CC(C)C

Computed Properties

• Exact Mass: 191.142247555g/mol
• Monoisotopic Mass: 191.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 41.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 2-methyl-2-1-(2-methylpropyl)-1H-pyrazol-4-ylpropanenitrile

Introduction to 2-methyl-2-1-(2-methylpropyl)-1H-pyrazol-4-ylpropanenitrile (CAS No. 2228921-75-1)

2-methyl-2-1-(2-methylpropyl)-1H-pyrazol-4-ylpropanenitrile, identified by its CAS number 2228921-75-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of a nitrile group and a complex alkyl substituent at the 1-position of the pyrazole ring contributes to its unique chemical properties and potential applications in drug discovery.

The structural features of 2-methyl-2-1-(2-methylpropyl)-1H-pyrazol-4-ylpropanenitrile make it an intriguing candidate for further investigation. The pyrazole core is a well-documented pharmacophore, exhibiting antimicrobial, anti-inflammatory, and anticancer properties. In particular, derivatives of pyrazole have been extensively studied for their ability to modulate enzyme activity and interact with biological targets. The nitrile group in this compound can participate in hydrogen bonding and coordinate with metal ions, enhancing its binding affinity to certain enzymes or receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 2-methyl-2-1-(2-methylpropyl)-1H-pyrazol-4-ylpropanenitrile with various biological targets. Studies suggest that this compound may exhibit inhibitory effects on kinases and other enzymes involved in cancer progression. Additionally, the bulky alkyl substituent at the 1-position could influence the compound's solubility and metabolic stability, making it a promising scaffold for drug optimization.

In the context of drug development, the synthesis of 2-methyl-2-1-(2-methylpropyl)-1H-pyrazol-4-ylpropanenitrile has been refined through multi-step organic reactions, including condensation, cyclization, and functional group transformations. The use of modern catalytic systems has improved the efficiency and selectivity of these reactions, allowing for scalable production. This has opened up avenues for large-scale screening and further structural modifications to enhance pharmacological activity.

One of the most compelling aspects of 2-methyl-2-1-(2-methylpropyl)-1H-pyrazol-4-ylpropanenitrile is its potential as a lead compound for novel therapeutics. Preclinical studies have begun to explore its efficacy in models of inflammation and tumor growth. The compound's ability to cross cell membranes due to its lipophilic nature suggests that it could be developed into an oral therapeutic agent. Furthermore, its structural similarity to known bioactive molecules may facilitate rapid translation from bench to bedside.

The nitrile group in 2-methyl-2-1-(2-methylpropyl)-1H-pyrazol-4-ylpropanenitrile also presents opportunities for further functionalization. Chemical modifications such as hydrolysis or reduction can yield amides or amines, respectively, which might exhibit different biological profiles. Such derivatization strategies are crucial in medicinal chemistry for optimizing potency, selectivity, and pharmacokinetic properties.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 2-methyl-2-1-(2-methylpropyl)-1H-pyrazol-4-ylpropanenitrile are likely to play a pivotal role in addressing unmet medical needs. The integration of high-throughput screening technologies with machine learning algorithms has accelerated the identification of promising candidates like this one. This synergy between experimental chemistry and computational methods is driving innovation in drug discovery.

The future prospects for CAS No. 2228921-75-1 are bright, with ongoing investigations focusing on its pharmacological effects and potential clinical applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into tangible benefits for patients worldwide. As our understanding of disease mechanisms evolves, compounds such as this will continue to serve as valuable tools in the quest for novel treatments.